Cas no 1286274-90-5 (Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate
• CAS No: 1286274-90-5
• MF: C₁₇H₂₄F₂N₂O₂
• MW: 326.381471633911
• CID: 4983112
• Update Time: 2025-05-21

Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate
• tert-butyl N-[1-[(2,5-difluorophenyl)methyl]piperidin-4-yl]carbamate
• TERT-BUTYL N-{1-[(2,5-DIFLUOROPHENYL)METHYL]PIPERIDIN-4-YL}CARBAMATE
• tert-Butyl (1-(2,5-difluorobenzyl)piperidin-4-yl)carbamate
• Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate

• Inchi： 1S/C17H24F2N2O2/c1-17(2,3)23-16(22)20-14-6-8-21(9-7-14)11-12-10-13(18)4-5-15(12)19/h4-5,10,14H,6-9,11H2,1-3H3,(H,20,22)
• InChI Key： JOUSNKMUGZAWRU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CN1CCC(CC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 400.3±45.0 °C at 760 mmHg
• Flash Point: 195.9±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate

Comprehensive Overview of Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate (CAS No. 1286274-90-5)

Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate (CAS No. 1286274-90-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of the difluorobenzyl moiety enhances its potential as a building block for bioactive molecules, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

Recent trends in pharmaceutical research highlight a growing interest in fluorinated compounds, driven by their improved metabolic stability and membrane permeability. Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate aligns with this trend, as its difluorobenzyl group offers unique electronic and steric properties. Researchers frequently search for "piperidine carbamate derivatives" or "fluorinated drug intermediates" to identify novel candidates for kinase inhibitors or GPCR modulators, making this compound a subject of significant academic and industrial scrutiny.

The synthesis of Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate involves multi-step organic reactions, including N-alkylation and carbamate formation. Its tert-butyloxycarbonyl (Boc) protecting group ensures stability during further functionalization, a feature highly valued in peptide and small-molecule drug development. Laboratories often inquire about "Boc-protected piperidine synthesis" or "difluorobenzyl applications in medicinal chemistry," reflecting its relevance in modern drug design.

From an analytical perspective, this compound exhibits characteristic spectral properties detectable via NMR and LC-MS, aiding in purity validation. Its lipophilic nature (logP ~2.5) suggests favorable bioavailability, a key consideration in preclinical studies. Queries like "analytical methods for fluorinated piperidines" or "logP prediction for drug candidates" underscore the demand for detailed physicochemical data in research workflows.

In conclusion, Tert-Butyl 1-(2,5-difluorobenzyl)piperidin-4-ylcarbamate (CAS No. 1286274-90-5) represents a critical scaffold in contemporary medicinal chemistry. Its structural features cater to evolving needs in CNS drug discovery and targeted therapy development, while its synthetic accessibility positions it as a valuable asset for researchers exploring structure-activity relationships (SAR) in bioactive molecules.